4-chloro-3-ethoxy-N-(3-methyl-2-pyridinyl)benzenesulfonamide

• IUPAC Name: 4-chloro-3-ethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H15ClN2O3S/c1-3-20-13-9-11(6-7-12(13)15)21(18,19)17-14-10(2)5-4-8-16-14/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key: BDSLCWIVGGQGJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=C(C=CC=N2)C)Cl
• Molecular Formula: C14H15ClN2O3S
• Molecular Weight: 326.8 g/mol

Description

4-chloro-3-ethoxy-N-(3-methyl-2-pyridinyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H15ClN2O3S and its molecular weight is 326.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.0491912 g/mol and the complexity rating of the compound is 426. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Applications and Drug Development Research into similar compounds has shown their potential in the synthesis of new molecules with significant biological activity. For instance, the study by Cheng De-ju highlights the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists, which are used as targeting preparations in the prevention of human HIV-1 infection. This research underscores the importance of such compounds in the development of new therapeutic agents (Cheng De-ju, 2015).

Mechanistic Studies in Organic Chemistry Another study delves into the oxidation of hydrocarbons by aqueous platinum salts, showcasing the selectivity and mechanism of organic reactions involving sulfonamide compounds. This research provides valuable insights into the reactivity and functionalization of such molecules, contributing to our understanding of complex chemical transformations (J. Labinger et al., 1993).

Agricultural Chemistry The metabolism of chlorsulfuron by plants, as detailed by P. Sweetser, G. S. Schow, and J. M. Hutchison, reveals the biological basis for the selectivity of new herbicides for cereals. Such studies are crucial for developing more efficient and selective agricultural chemicals, highlighting the role of sulfonamide derivatives in enhancing crop protection strategies (P. Sweetser, G. S. Schow, & J. M. Hutchison, 1982).

Material Science and Nonlinear Optics Research into the synthesis and crystal structures of phenylethynylpyridinium derivatives for second-order nonlinear optics by H. Umezawa et al. illustrates the application of sulfonamide compounds in material science. These compounds are investigated for their potential in creating materials with desirable optical properties for applications in telecommunications and information processing (H. Umezawa, S. Okada, H. Oikawa, H. Matsuda, & H. Nakanishi, 2005).